![molecular formula C26H29N3O3S B1243035 4-methyl-N-[[4-[oxo-[4-(phenylmethyl)-1-piperazinyl]methyl]phenyl]methyl]benzenesulfonamide](/img/structure/B1243035.png)
4-methyl-N-[[4-[oxo-[4-(phenylmethyl)-1-piperazinyl]methyl]phenyl]methyl]benzenesulfonamide
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Overview
Description
4-methyl-N-[[4-[oxo-[4-(phenylmethyl)-1-piperazinyl]methyl]phenyl]methyl]benzenesulfonamide is a sulfonamide.
Scientific Research Applications
Pharmacological Inhibitor Research
Phospholipase A2 Inhibitors
A study by Oinuma et al. (1991) synthesized a series of compounds, including variants of 4-methyl-N-[[4-[oxo-[4-(phenylmethyl)-1-piperazinyl]methyl]phenyl]methyl]benzenesulfonamide, as membrane-bound phospholipase A2 inhibitors. These compounds showed potential in reducing myocardial infarction size in coronary occluded rats (Oinuma et al., 1991).
Antimicrobial Activity
Research by Sarvaiya et al. (2019) on the synthesis of arylazopyrazole pyrimidone clubbed heterocyclic compounds, including derivatives of this compound, demonstrated antimicrobial activity against various bacteria and fungi (Sarvaiya et al., 2019).
Anti-Cancer Agents
Sławiński et al. (2012) synthesized a series of novel 4-chloro-N-(4,5-dihydro-5-oxo-1H-1,2,4-triazol-3-yl)-5-methyl-2-(R1-methylthio)benzenesulfonamide derivatives, showing potential as anticancer agents. These compounds exhibited remarkable activity against various human tumor cell lines (Sławiński et al., 2012).
Chemical Synthesis and Characterization
Synthesis and Molecular Structure
Studies focused on the synthesis and structural characterization of compounds like 4-methyl-N-ethyl-N-(piperidin-4-yl)benzenesulfonamide have been conducted to develop new compounds for drug development. Cheng De-ju (2015) reported on such synthetic methods and their potential use in the creation of new pharmaceuticals (Cheng De-ju, 2015).
Synthesis of Ynamides
Coste et al. (2011) conducted research on the synthesis of ynamides, including 4-methyl-N-(2-phenylethynyl)-N-(phenylmethyl)benzenesulfonamide, using copper-mediated coupling. This research contributes to the development of intermediates for further chemical synthesis (Coste et al., 2011).
Properties
Molecular Formula |
C26H29N3O3S |
---|---|
Molecular Weight |
463.6 g/mol |
IUPAC Name |
N-[[4-(4-benzylpiperazine-1-carbonyl)phenyl]methyl]-4-methylbenzenesulfonamide |
InChI |
InChI=1S/C26H29N3O3S/c1-21-7-13-25(14-8-21)33(31,32)27-19-22-9-11-24(12-10-22)26(30)29-17-15-28(16-18-29)20-23-5-3-2-4-6-23/h2-14,27H,15-20H2,1H3 |
InChI Key |
ASPBUUVBTWTTAK-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NCC2=CC=C(C=C2)C(=O)N3CCN(CC3)CC4=CC=CC=C4 |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NCC2=CC=C(C=C2)C(=O)N3CCN(CC3)CC4=CC=CC=C4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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